6-Carbamoyl-hexanoic acid ethyl ester
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Description
6-Carbamoyl-hexanoic acid ethyl ester (CAS: Not explicitly provided in evidence) is a derivative of hexanoic acid, featuring a carbamoyl (-CONH₂) group at the 6th carbon position and an ethyl ester moiety at the terminal carboxyl group. The carbamoyl group likely enhances hydrogen-bonding capacity, affecting solubility in polar solvents like ethanol or DMSO compared to non-polar esters.
Properties
Molecular Formula |
C9H17NO3 |
|---|---|
Molecular Weight |
187.24 g/mol |
IUPAC Name |
ethyl 7-amino-7-oxoheptanoate |
InChI |
InChI=1S/C9H17NO3/c1-2-13-9(12)7-5-3-4-6-8(10)11/h2-7H2,1H3,(H2,10,11) |
InChI Key |
SCEOUFQVGZKIFP-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CCCCCC(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Physicochemical Properties
- DHA ethyl ester exhibits low aqueous solubility (0.15 mg/ml in PBS) but high solubility in DMSO (100 mg/ml) , a trend likely mirrored in 6-carbamoyl-hexanoate due to its polar carbamoyl group.
- Myristic acid ethyl ester serves as a model for lipid membrane studies due to its hydrophobicity , whereas carbamoyl derivatives may interact with biological membranes via hydrogen bonding.
Functional Group Impact
- Carbamoyl (-CONH₂) vs.
- Bromo vs. Carbamoyl: Bromine adds steric bulk and electrophilic character, enabling cross-coupling reactions absent in carbamoyl analogs .
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